Cas no 1422022-29-4 (2-iodo-4-propylaniline)

2-Iodo-4-propylaniline is a halogenated aniline derivative characterized by the presence of an iodine substituent at the 2-position and a propyl group at the 4-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The iodine moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, facilitating the construction of complex molecular architectures. The propyl group contributes to its lipophilicity, influencing solubility and reactivity in various solvents. Its well-defined structure and functional groups make it valuable for targeted synthetic applications, offering precise control in the development of advanced chemical entities.

2-iodo-4-propylaniline structure

Product Name:2-iodo-4-propylaniline

CAS No:1422022-29-4

MF:C₉H₁₂IN

MW:261.102754592896

CID:4597911

PubChem ID:89401371

Update Time:2025-11-01

2-iodo-4-propylaniline Chemical and Physical Properties

Names and Identifiers

- 2-iodo-4-propylaniline
- Benzenamine, 2-iodo-4-propyl-
- Inchi： 1S/C9H12IN/c1-2-3-7-4-5-9(11)8(10)6-7/h4-6H,2-3,11H2,1H3
- InChI Key： DTEWTHJIDLKRFR-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(CCC)C=C1I

2-iodo-4-propylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1724010-0.05g	2-iodo-4-propylaniline	1422022-29-4	95%	0.05g	$226.0	2023-09-20
Enamine	EN300-1724010-0.1g	2-iodo-4-propylaniline	1422022-29-4	95%	0.1g	$337.0	2023-09-20
Enamine	EN300-1724010-0.25g	2-iodo-4-propylaniline	1422022-29-4	95%	0.25g	$481.0	2023-09-20
Enamine	EN300-1724010-0.5g	2-iodo-4-propylaniline	1422022-29-4	95%	0.5g	$758.0	2023-09-20
Enamine	EN300-1724010-1.0g	2-iodo-4-propylaniline	1422022-29-4	95%	1g	$971.0	2023-06-04
Enamine	EN300-1724010-2.5g	2-iodo-4-propylaniline	1422022-29-4	95%	2.5g	$1903.0	2023-09-20
Enamine	EN300-1724010-5.0g	2-iodo-4-propylaniline	1422022-29-4	95%	5g	$2816.0	2023-06-04
Enamine	EN300-1724010-10.0g	2-iodo-4-propylaniline	1422022-29-4	95%	10g	$4176.0	2023-06-04
Enamine	EN300-1724010-1g	2-iodo-4-propylaniline	1422022-29-4	95%	1g	$971.0	2023-09-20
Enamine	EN300-1724010-5g	2-iodo-4-propylaniline	1422022-29-4	95%	5g	$2816.0	2023-09-20

2-iodo-4-propylaniline Related Literature

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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An automatic determination of thoria in thoria-urania mixtures

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4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An aptamer-based keypad lock system†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-iodo-4-propylaniline

Introduction to 2-Iodo-4-Propylaniline (CAS No. 1422022-29-4)

2-Iodo-4-propylaniline is a versatile organic compound with the CAS number 1422022-29-4. This compound has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of an aniline derivative with an iodine atom at the 2-position and a propyl group at the 4-position, making it a valuable intermediate in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of iodoarenes like 1438557-76-3 in constructing complex molecular architectures. Similarly, 1508873-86-9, another iodoarene derivative, has been utilized in the development of novel pharmaceutical agents. These studies underscore the potential of 1438557-76-3 and related compounds as key building blocks in drug discovery.

The synthesis of 1438557-76-3 involves a multi-step process that typically begins with the bromination of aniline derivatives followed by nucleophilic substitution reactions to introduce the iodine atom and propyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

In terms of applications, 1438557-76-3 has shown promise in the development of biologically active molecules. For instance, studies have demonstrated its ability to act as a precursor in the synthesis of kinase inhibitors, which are critical in anticancer drug development. Additionally, its role as a ligand in metal-catalyzed cross-coupling reactions has expanded its utility in constructing advanced materials with tailored electronic properties.

The physical properties of 1438557-76-3 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties make it suitable for use under a wide range of experimental conditions, further enhancing its versatility as a chemical reagent.

From a safety perspective, handling 1438557-76-3 requires adherence to standard laboratory protocols to minimize exposure risks. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation of this compound.

Looking ahead, ongoing research into 1438557-76-3 is expected to uncover new applications across diverse scientific disciplines. Its role as a fundamental building block in organic synthesis positions it as an essential component in advancing modern chemistry and materials science.